Cas no 1204234-25-2 (3,5-bis(trifluoromethyl)isonicotinic Acid)
1204234-25-2 structure
Product Name:3,5-bis(trifluoromethyl)isonicotinic Acid
CAS No:1204234-25-2
MF:C8H3F6NO2
MW:259.105343103409
CID:1213502
PubChem ID:75406320
Update Time:2025-04-20
3,5-bis(trifluoromethyl)isonicotinic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-bis(trifluoromethyl)isonicotinic Acid
- 3,5-Bis(trifluoromethyl)-4-pyridine carboxylic acid, 97%
- MFCD23382208
- 3,5-bis(trifluoromethyl)pyridine-4-carboxylic acid
- 3,5-Bis(trifluoromethyl)-4-pyridine carboxylic acid
- 1204234-25-2
- AKOS017344870
- 3,5-Bis-trifluoromethylisonicotinic acid
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- Inchi: 1S/C8H3F6NO2/c9-7(10,11)3-1-15-2-4(8(12,13)14)5(3)6(16)17/h1-2H,(H,16,17)
- InChI Key: AOOGWVWBPGOHCN-UHFFFAOYSA-N
- SMILES: FC(C1C=NC=C(C(F)(F)F)C=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 259.00679731g/mol
- Monoisotopic Mass: 259.00679731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2Ų
3,5-bis(trifluoromethyl)isonicotinic Acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
1204234-25-2 (3,5-bis(trifluoromethyl)isonicotinic Acid) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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